Cas no 845826-99-5 (5-(4-Fluorophenyl)picolinic acid)

• Product name: 5-(4-Fluorophenyl)picolinic acid
• CAS No: 845826-99-5
• MF: C₁₂H₈FNO₂
• MW: 217.1958
• MDL: MFCD07782022
• CID: 68922
• PubChem ID: 23120510

5-(4-Fluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)picolinic acid
• 5-(4-FLUOROPHENYL)-PICOLINIC ACID
• 5-(4-Fluorophenyl)pyridine-2-carboxylic acid
• 5-(4-fluorophenyl)-2-pyridinecarboxylic acid
• 5-(4-Fluorophenyl)picolinicacid
• BVDMIKPXCXAARR-UHFFFAOYSA-N
• SBB095382
• VP14765
• AB0060566
• Z5173
• ST24032871
• 2-Pyridinecarboxylicacid, 5-(4-fluorophenyl)-
• 826F995
• 5-(4-fluoro
• DS-2035
• FT-0601974
• MFCD07782022
• 5-(4-FLUOROPHENYL)PYRIDINE-2-CARBOXYLICACID
• 845826-99-5
• SCHEMBL2636731
• CS-0187065
• 5-(4-fluorophenyl)pyridine-2-carboxylic acid, AldrichCPR
• DTXSID60630802
• AKOS012257483
• FS-2340
• A864068
• DB-001833
• SY239054

• MDL： MFCD07782022
• Inchi： 1S/C12H8FNO2/c13-10-4-1-8(2-5-10)9-3-6-11(12(15)16)14-7-9/h1-7H,(H,15,16)
• InChI Key： BVDMIKPXCXAARR-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])N=C(C(=O)O[H])C([H])=C1[H]

Computed Properties

• Exact Mass: 217.05400
• Monoisotopic Mass: 217.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 394.9±32.0 °C at 760 mmHg
• Flash Point: 192.6±25.1 °C
• Refractive Index: 1.593
• PSA: 50.19000
• LogP: 2.58590
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-Fluorophenyl)picolinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazard Category Code： 22
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(4-Fluorophenyl)picolinic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%